(2-Chloro-6-fluorophenyl)(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)methanone

• IUPAC Name: (2-chloro-6-fluorophenyl)-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]methanone
• InChI: InChI=1S/C16H15ClFN3O3/c1-23-14-15(20-7-6-19-14)24-10-5-8-21(9-10)16(22)13-11(17)3-2-4-12(13)18/h2-4,6-7,10H,5,8-9H2,1H3
• InChI Key: IUPQWGKEMCQMRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1OC2CCN(C2)C(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C16H15ClFN3O3
• Molecular Weight: 351.76 g/mol

Description

Molecular Structure Analysis

The compound “3-(2-Chloro-6-fluorophenyl)-2-(4-methoxyphenyl)-acrylonitrile”, which shares some structural similarities, crystallizes in the orthorhombic space group Pca 2 1 with cell parameters a = 29.1430 (3)Å, b = 4.1290 (16)Å, c = 11.205 (4)Å, Z = 4. The structure exhibits intermolecular hydrogen bond of the type C-H…N.

Scientific Research Applications

Structural and Molecular Analysis

• Crystal Structure : The compound's crystal and molecular structure has been a subject of research. For example, a related compound was analyzed using X-ray diffraction, revealing its crystallization in the monoclinic space group and the presence of intermolecular hydrogen bonds, which are crucial for understanding its chemical behavior and interactions (Lakshminarayana et al., 2009).

Antimicrobial Activity

• Antimicrobial Properties : Compounds with similar structures have been synthesized and tested for their antimicrobial activity. Studies have shown that they exhibit variable and modest activity against bacteria and fungi, indicating potential for use in antibacterial and antifungal applications (Patel, Agravat, & Shaikh, 2011).

Chemical Synthesis and Modification

• Chemical Synthesis : The compound and its derivatives have been synthesized for various applications, including as intermediates in the preparation of agrochemicals or medicinal compounds. This involves reactions like rearrangement of chlorinated pyrrolidin-2-ones (Ghelfi et al., 2003).

Solubility and Formulation Development

• Formulation Development : Research has focused on developing suitable formulations for compounds with poor water solubility, which is crucial for their effectiveness in medicinal applications. This includes the development of precipitation-resistant solutions to increase in vivo exposure (Burton et al., 2012).

Molecular Interaction Studies

• Molecular Docking and Analysis : Studies involving molecular docking and Hirshfeld surface analysis have been conducted on related compounds. These studies provide insights into the compound's interactions with biological targets and its role in crystal packing, which are important for drug design and development (Lakshminarayana et al., 2018).